Cas no 1806879-97-9 (Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate
• CAS No: 1806879-97-9
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4892820
• Update Time: 2025-05-21

Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-8(16)5-6-4-7(14)10(17-2)9(15-6)11(12)13/h4,11H,3,5H2,1-2H3
• InChI Key： UQRMFXWSVRRXHM-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OCC)=NC(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate

Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate, with the CAS number 1806879-97-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a methoxy group, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials.

The synthesis of Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate involves a series of carefully designed organic reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound, particularly through the use of palladium-catalyzed cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-throughput screening in pharmaceutical research.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of an iodo group and a methoxy group on the pyridine ring makes it an attractive candidate for exploring anti-cancer and anti-inflammatory activities. Recent studies have demonstrated that Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its medicinal applications, this compound has also found utility in materials science. The incorporation of fluorinated groups into its structure enhances its thermal stability and electronic properties, making it suitable for use in advanced polymers and optoelectronic devices. Researchers have recently explored its role as a precursor in the synthesis of novel π-conjugated materials, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The structural versatility of Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate also lends itself to various chemical transformations. For instance, the ethyl acetate group can be readily modified to introduce additional functional groups, thereby expanding its range of applications. This adaptability has made it a valuable building block in combinatorial chemistry libraries, enabling researchers to explore diverse chemical spaces efficiently.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of green chemistry principles in its production ensures that hazardous byproducts are minimized, aligning with global sustainability goals. Moreover, ongoing research is focused on developing biodegradable derivatives to further reduce its environmental footprint.

In conclusion, Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-6-acetate (CAS No: 1806879-97-9) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with cutting-edge synthetic methodologies and application-driven research, positions it as a key player in advancing both medicinal and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to make substantial contributions to innovation in these fields.